Cas no 2137772-94-0 (Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide)

• Product Name: Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide
• CAS No: 2137772-94-0
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• CID: 5298254
• Update Time: 2025-10-29

Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide

• Inchi： 1S/C12H11BrN2O2S/c13-9-3-1-8(2-4-9)12-10-7-18(16,17)6-5-11(10)14-15-12/h1-4H,5-7H2,(H,14,15)
• InChI Key： LSAZOEWAWPGYFD-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Br)C=C2)=C2CS(=O)(=O)CCC2=N1

Additional information on Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide

Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide (CAS No. 2137772-94-0): A Comprehensive Overview

The compound Thiopyrano[4,3-c]pyrazole, 3-(4-bromophenyl)-2,4,6,7-tetrahydro-, 5,5-dioxide, identified by its CAS number CAS No. 2137772-94-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiopyranopyrazole class, a structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a bromophenyl group and a tetrahydropyrazole moiety further enhances its molecular complexity and functionality, making it a promising candidate for further investigation.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in drug discovery and development. The Thiopyrano[4,3-c]pyrazole scaffold has shown particular promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in this compound, particularly the 3-(4-bromophenyl) group and the 5,5-dioxide functionality, contributes to its unique chemical profile and biological interactions. This introduction aims to provide an in-depth analysis of this compound, highlighting its structural features, potential applications, and the latest research findings.

The synthesis of Thiopyrano[4,3-c]pyrazole involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The formation of the thiopyranopyrazole core requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-bromophenyl group at the 3-position introduces a site for further functionalization, which can be exploited to enhance binding affinity or modulate pharmacokinetic properties. Additionally, the incorporation of the tetrahydro- and dioxide moieties adds layers of complexity that can influence both the physical properties and biological activity of the compound.

The biological activity of Thiopyrano[4,3-c]pyrazole, particularly its interaction with biological targets such as enzymes and receptors, has been extensively studied. Preliminary investigations have revealed that this compound exhibits notable activity against several key targets relevant to human health. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways. The bromophenyl substituent has been shown to enhance binding interactions with these targets due to its ability to engage in hydrophobic interactions and π-stacking effects.

Thiopyrano[4,3-c]pyrazole, including the thiopyranopyrazole core and the< strong>3-(4-bromophenyl) group have been implicated in its ability to disrupt cancer cell proliferation by interfering with critical signaling pathways. These pathways often involve kinases and other enzymes that are overexpressed or dysregulated in cancer cells. The< strong>tetrahydro--dioxo moiety may contribute to stabilizing these interactions by providing additional binding surfaces or by modulating electronic properties. Thiopyrano[4,c-pyrazole, 3-(4-bromophenyl)-2-,-6,-7-tetrahydro-, 5,-dioxide is also an important consideration for its potential therapeutic use. Studies have indicated that this compound exhibits favorable solubility characteristics due to its polar functional groups., which enhances bioavailability following oral administration.. Additionally,, its metabolic stability appears to be moderate,, allowing for sufficient time for it to interact with biological targets while minimizing rapid degradation.. These properties make it a promising candidate for further development into a drug candidate.. Thiopyano[c-pyrazole, 3-(4-bromophenyl)-2,-6,-7-tetrahydro-, 5,-dioxide.. Molecular modeling studies have been conducted to understand how this compound interacts with various biological targets at an atomic level.. These studies have provided valuable insights into optimizing its structure for improved binding affinity.. By leveraging computational tools,, researchers can predict how modifications to specific atoms or functional groups will affect overall potency.. This approach accelerates the drug discovery process by allowing virtual screening of numerous analogs before synthesizing them experimentally..